N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[[5-[2-(2-ethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H21N5O6S/c1-3-31-17-10-5-4-8-15(17)23-18(27)12-33-21-25-24-19(32-21)11-22-20(28)14-7-6-9-16(13(14)2)26(29)30/h4-10H,3,11-12H2,1-2H3,(H,22,28)(H,23,27)
• InChI Key: CWDBZHWXSOAPFH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(O2)CNC(=O)C3=C(C(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C21H21N5O6S
• Molecular Weight: 471.5 g/mol

Description

N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C21H21N5O6S and its molecular weight is 471.49. The purity is usually 95%.
BenchChem offers high-quality N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-2-methyl-3-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds incorporating the 1,3,4-oxadiazole moiety are synthesized through various chemical reactions, often aimed at producing derivatives with specific properties or activities. For instance, the synthesis of 2-amino-1,3,4-oxadiazole derivatives has been explored for their antibacterial activity against pathogens like Salmonella typhi, showcasing the methodological advancements and the potential therapeutic applications of these compounds (Salama, 2020). Similarly, the creation of asymmetrical mesogenic materials based on 1,3,4-oxadiazole indicates the role of these compounds in developing new materials with specific liquid crystalline properties (Abboud et al., 2017).

Pharmacological Applications

The pharmacological potential of 1,3,4-oxadiazole derivatives spans across various domains, including antimicrobial, antitubercular, and anti-inflammatory activities. Compounds with this moiety have shown significant activity against bacteria and fungi, suggesting their utility in developing new antimicrobial agents (Desai et al., 2013). Additionally, certain derivatives have demonstrated potential as antitubercular agents, offering new avenues for tackling multidrug-resistant tuberculosis (Turukarabettu et al., 2019).

Material Science and Chemistry

1,3,4-Oxadiazole derivatives also find applications in material science and chemistry, particularly in the development of new materials with unique properties. The synthesis and characterization of mesogenic materials based on this motif underline its significance in tailoring materials for specific applications, such as liquid crystals and other advanced materials (Abboud et al., 2017).